3-((3-cyanopyrazin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide
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Description
3-((3-cyanopyrazin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Several studies have explored the antimicrobial properties of compounds related to 3-((3-cyanopyrazin-2-yl)oxy)-N-(4-methoxyphenethyl)piperidine-1-carboxamide. For instance, Patel et al. (2010) and Patel et al. (2011) investigated the synthesis and antimicrobial activity of pyridine and fluoroquinolone derivatives, respectively, revealing variable and modest activity against bacteria and fungi. Similarly, Başoğlu et al. (2013) studied microwave-assisted synthesis of hybrid molecules containing penicillanic and cephalosporanic acid moieties, examining their antimicrobial, antilipase, and antiurease activities Patel et al., 2010; Patel et al., 2011; Başoğlu et al., 2013.
Tuberculostatic Activity
Foks et al. (2004) researched the synthesis and tuberculostatic activity of some derivatives, including phenylpiperazin-1-ylmethyl-1,3,4-oxadiazole, demonstrating promising activity against tuberculosis Foks et al., 2004.
Anticancer Activity
Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, evaluating them for anticancer activity. These compounds exhibited potential for inhibiting cancer cell growth, suggesting a promising line of research for compounds like this compound in cancer therapy Rahmouni et al., 2016.
Neuroinflammation Imaging
Horti et al. (2019) developed a PET radiotracer specific for CSF1R, a microglia-specific marker. This compound helps in imaging reactive microglia and disease-associated microglia, contributing to the understanding of neuroinflammation in various neuropsychiatric disorders Horti et al., 2019.
Insecticidal Activity
Bakhite et al. (2014) conducted a study on pyridine derivatives, showing that these compounds, including N-morpholinium and piperidinium derivatives, possess significant insecticidal activities against cowpea aphid Bakhite et al., 2014.
Properties
IUPAC Name |
3-(3-cyanopyrazin-2-yl)oxy-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3/c1-27-16-6-4-15(5-7-16)8-9-24-20(26)25-12-2-3-17(14-25)28-19-18(13-21)22-10-11-23-19/h4-7,10-11,17H,2-3,8-9,12,14H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHIRBQRIRFMMPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)N2CCCC(C2)OC3=NC=CN=C3C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.